Anthracen-1-YL-hydrazine
Overview
Description
Anthracen-1-YL-hydrazine is a chemical compound with the molecular formula C14H12N2 and a molecular weight of 208.26 . It is also known as 1-anthracenyl-hydrazine .
Synthesis Analysis
The synthesis of anthracene derivatives, including Anthracen-1-YL-hydrazine, often involves Suzuki/Sonogashira cross-coupling reactions . Another method involves the reaction of hydrazinecarbothioamide with anthracene-9-carbaldehyde . More detailed synthesis procedures can be found in the referenced papers .Molecular Structure Analysis
The molecular structure of Anthracen-1-YL-hydrazine consists of an anthracene core with a hydrazine group attached . The structure of anthracene derivatives can be influenced by the side groups, affecting their thermal, photophysical, and electroluminescence properties .Chemical Reactions Analysis
Anthracene derivatives, including Anthracen-1-YL-hydrazine, have been studied for their interesting photophysical, photochemical, and biological properties . They are subject to various chemical reactions, including nucleophilic addition of hydrazine .Physical And Chemical Properties Analysis
Anthracen-1-YL-hydrazine has a predicted boiling point of 463.0±14.0 °C and a predicted density of 1.267±0.06 g/cm3 . Its pKa is predicted to be 5.38±0.70 .Mechanism of Action
Future Directions
Anthracene derivatives, including Anthracen-1-YL-hydrazine, are being explored for their potential in various applications. For instance, they are being studied for their potential as fluorescence emitters for biomedical applications . They are also being investigated for their optical nonlinearities, which could make them useful in future laser photonics .
properties
IUPAC Name |
anthracen-1-ylhydrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2/c15-16-14-7-3-6-12-8-10-4-1-2-5-11(10)9-13(12)14/h1-9,16H,15H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTSQOQPBSLQNAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C3C(=CC2=C1)C=CC=C3NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70622596 |
Source
|
| Record name | (Anthracen-1-yl)hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70622596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Anthracen-1-YL-hydrazine | |
CAS RN |
210696-84-7 |
Source
|
| Record name | (Anthracen-1-yl)hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70622596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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